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Compound of Interest

Compound Name: 5-Bromo-2-phenoxypyrimidine

Cat. No.: B1268896

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 5-Bromo-2-
phenoxypyrimidine. Given the absence of a specific Safety Data Sheet (SDS) for this
compound, the following recommendations are based on the hazard profiles of analogous
compounds, including other brominated pyrimidines. A cautious and systematic approach is
mandatory to ensure personal and environmental safety.

Hazard Identification and GHS Classification

While specific data for 5-Bromo-2-phenoxypyrimidine is unavailable, related compounds are
consistently classified with the following hazards. Users should assume this compound
presents similar risks.
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Hazard Statement GHS Classification Description
H315 Skin Irritation, Category 2 Causes skin irritation.[1][2][3]
Serious Eye Irritation/Damage,  Causes serious eye irritation or
H319/H318
Category 2A/1 damage.[1][2][3][4]
Specific Target Organ Toxicity ]
_ May cause respiratory
H335 — Single Exposure, Category T
3 irritation.[1][2]
Acute Toxicity, Oral, Category )
H302 Harmful if swallowed.[2][4]

4

Signal Word: Warning or Danger[1][2][3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. All PPE should meet NIOSH
(US) or EN (EU) standards.
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Protection Type

Specification

Standard

Eye/Face Protection

Chemical safety goggles with
side-shields or a face shield
worn over goggles, especially

when there is a splash hazard.

[2](5]

NIOSH (US) or EN 166 (EU)
approved.[5]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene
rubber).[5] A fully buttoned lab
coat or a chemical-resistant

apron/suit.[5]

Gloves must satisfy Regulation
(EVU) 2016/425 and standard
EN 374.

Respiratory Protection

A NIOSH-approved respirator
with a particulate filter (e.g.,
N95) is required if dust or
aerosols may be generated.[5]
All handling of powders should
occur in a certified chemical
fume hood.[5][6]

NIOSH (US) or EN 143 (EU)

approved.

Operational Plan: Step-by-Step Handling Procedure

A systematic workflow is essential to minimize exposure and contamination.

[EEN

. Preparation:

[7]

N

. Weighing and Transfer:

Ensure a current Safety Data Sheet (SDS) for a closely related compound is accessible.

Designate a specific handling area within a certified chemical fume hood.[5]

Verify that an eyewash station and safety shower are readily accessible and operational.[5]

Assemble all necessary equipment and PPE before beginning work.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.echemi.com/sds/5-bromo-2-fluoropyrimidine-pd1805143895.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromo_N_phenylpyridin_3_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromo_N_phenylpyridin_3_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromo_N_phenylpyridin_3_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromo_N_phenylpyridin_3_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromo_N_phenylpyridin_3_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromo_N_phenylpyridin_3_amine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromo_N_phenylpyridin_3_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromo_N_phenylpyridin_3_amine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2779503&productDescription=5-BRMO-2-FLROPYRIMIDINE+95%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Perform all weighing and transfer operations within a chemical fume hood to control airborne
particulates.[5]

o Use a spatula or other appropriate tools to handle the solid material, avoiding dust
generation.[5]

» Keep the container tightly closed when not in use.[1][7]
3. Experimental Use:

e When dissolving or reacting the compound, add it slowly to the solvent or reaction mixture to
prevent splashing.[5]

e Maintain adequate ventilation at all times.[7]
4. Personal Hygiene:
e Do not eat, drink, or smoke in the handling area.[2][8]

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[7]

Emergency and First Aid Procedures
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Exposure Route First Aid Measure

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1][2]
Inhalation [7] If breathing is difficult, provide oxygen. Seek

immediate medical attention if you feel unwell.

[2](8]

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[7][8]
Skin Contact Remove contaminated clothing and wash it

before reuse.[1][2] If skin irritation occurs, seek

medical advice.[1][3]

Immediately rinse cautiously with water for at
least 15 minutes, including under the eyelids.[1]

Eye Contact [71[8] Remove contact lenses if present and
easy to do.[1][7] Seek immediate medical

attention.[2]

Do NOT induce vomiting. Rinse mouth
) thoroughly with water.[2][8] Never give anything
Ingestion .
by mouth to an unconscious person. Seek

immediate medical attention.[2]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

1. Waste ldentification and Segregation:

o All waste containing 5-Bromo-2-phenoxypyrimidine must be classified as hazardous
waste.[9]

¢ As a halogenated organic compound, it must be segregated from non-halogenated waste
streams.[9]

2. Waste Collection:
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Solid Waste: Collect contaminated lab supplies (e.g., gloves, weighing paper, pipette tips) in
a dedicated, sealed, and clearly labeled solid hazardous waste container.[6][9]

Ligquid Waste: Solutions containing the compound should be collected in a dedicated
halogenated organic solvent waste container.[6][9] Do not mix with non-halogenated
solvents.[6]

. Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical
name, and appropriate hazard pictograms.[9]

. Storage and Final Disposal:

Store waste containers in a designated, secure location, preferably with secondary
containment.[6]

The final disposal must be handled by a licensed hazardous waste disposal company.[6][9]

The recommended disposal method is high-temperature incineration in a chemical
incinerator equipped with an afterburner and scrubber.[6][9]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal.[6][9]

Workflow Visualization

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_chloro_4_methoxypyrimidine_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 5-Bromo-2-phenoxypyrimidine
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Caption: Workflow for the safe handling and disposal of 5-Bromo-2-phenoxypyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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